BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Commercial N-Desmethyl
Rosiglitazone Reference Standards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Desmethyl Rosiglitazone

Cat. No.: B021104

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of commercially available N-
Desmethyl Rosiglitazone reference standards. N-Desmethyl Rosiglitazone is a primary
metabolite of Rosiglitazone, an antidiabetic drug of the thiazolidinedione class.[1] Accurate
guantification of this metabolite is crucial for pharmacokinetic, drug metabolism, and toxicology
studies. This document outlines commercial sources, provides detailed analytical
methodologies, and presents a logical workflow for selecting a suitable reference standard.

Commercial Sources of N-Desmethyl Rosiglitazone

The acquisition of a high-quality, well-characterized reference standard is the foundation of any
analytical study. Several reputable suppliers offer N-Desmethyl Rosiglitazone. The following
table summarizes the available quantitative information from a selection of these commercial
sources.
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Molecular Available

. Catalog CAS Molecular . . .
Supplier Weight ( Quantitie  Purity
Number Number Formula
g/mol ) s

LGC TRC- 1132641- C17H17N3 343.40 1mg, 2.5 Not
Standards D292165 22-5 03S ' mg, 5 mg specified
Santa Cruz

257892- C17H17N3 Not Not
Biotechnol sc-219575 343.40 -~ B

31-2 03S specified specified
0gy
Axios AR- 257892- C17H17N3 343.41 Not Not
Research R01986 31-2 03S ' specified specified
Cayman 257892- C17H17N3 Not

_ 11774 343.4 N >98%
Chemical 31-2 03S specified
o Not Not Not Not
Mithridion - » - 2.5mg -
specified specified specified specified
AS
Chemical 257892- C17H17N3 Not Not
) R-080337 343.4 N N

Laboratorie 31-2 03S specified specified
s Inc.

Note: This information is based on publicly available data and is subject to change. It is
recommended to contact the suppliers directly for the most current product specifications and
availability.

Experimental Protocols for Quantification

The accurate analysis of N-Desmethyl Rosiglitazone in biological matrices typically involves
liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The following
protocols are based on established methods in the scientific literature.[2]

Sample Preparation: Protein Precipitation

A simple and rapid protein precipitation method is effective for extracting N-Desmethyl
Rosiglitazone from plasma samples.[2]
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To 100 pL of human plasma, add 200 pL of acetonitrile containing the internal standard (e.qg.,
Rosiglitazone-d3).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge the sample at 13,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen gas.

Reconstitute the residue in 100 pL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography Method

Chromatographic separation is essential to resolve N-Desmethyl Rosiglitazone from the

parent drug and other metabolites.

Column: Luna C18 (100 mm x 2.0 mm, 3 um patrticle size) or equivalent.[2]

Mobile Phase: An isocratic mobile phase consisting of a 60:40 (v/v) mixture of acetonitrile
and 0.1% formic acid in water.[2]

Flow Rate: 0.2 mL/min.[2]

Column Temperature: Ambient.

Injection Volume: 10 pL.

Tandem Mass Spectrometry (MS/MS) Detection

Detection and quantification are achieved using a mass spectrometer operating in the selected

reaction monitoring (SRM) mode with positive electrospray ionization.[2]

lonization Mode: Positive Electrospray lonization (ESI+).

SRM Transitions:
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[e]

N-Desmethyl Rosiglitazone: m/z 344.2 - 121.1[2]

o

Rosiglitazone (for reference): m/z 358.1 — 135.1[2]

[¢]

p-hydroxy Rosiglitazone (other major metabolite): m/z 374.1 - 151.1[2]

[¢]

Rosiglitazone-d3 (Internal Standard): m/z 361.1 — 138.1[2]

Workflow for Reference Standard Selection

The selection of an appropriate commercial source for a reference standard is a critical step
that requires careful consideration of several factors. The following diagram illustrates a logical
workflow for this process.
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Caption: A logical workflow for the selection and procurement of a suitable commercial
reference standard.

Signaling Pathways and Metabolism

N-Desmethyl Rosiglitazone is a product of the metabolism of Rosiglitazone, which is primarily
mediated by the cytochrome P450 enzyme CYP2C8, with a minor contribution from CYP2C9.
[3] Rosiglitazone itself is a potent and selective agonist for the peroxisome proliferator-
activated receptor-gamma (PPARY).[1] The activation of PPARY nuclear receptors regulates the
transcription of genes involved in glucose and lipid metabolism, which is the basis of its
therapeutic effect in type 2 diabetes. The metabolic pathway leading to the formation of N-
Desmethyl Rosiglitazone is a key consideration in understanding the drug's overall
disposition and potential for drug-drug interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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